1-hexyl-5,6,7,8-tetrahydro-5-oxo-2(1H)-quinolinone

• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol
• IUPAC Name: 1-hexyl-7,8-dihydro-6H-quinoline-2,5-dione
• InChI: InChI=1S/C15H21NO2/c1-2-3-4-5-11-16-13-7-6-8-14(17)12(13)9-10-15(16)18/h9-10H,2-8,11H2,1H3
• InChI Key: XUPWYKMMPHMUEZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCN1C2=C(C=CC1=O)C(=O)CCC2

Description

1-hexyl-5,6,7,8-tetrahydro-5-oxo-2(1H)-quinolinone is a useful research compound. Its molecular formula is C15H21NO2 and its molecular weight is 247.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5,6,7,8-tetrahydro-5-oxo-2(1H)-quinolinone (10.0 g), lithium hydride (0.78 g), and dimethylformamide (400 ml) was stirred for 3 hrs at 25° C., under nitrogen. 1-Bromohexane (10.6 g) was added and the mxture was stirred for an additional eighteen hrs. The reaction mixture was concentrated and the residue was partitioned between ethyl acetate and water. The layers were separted and the aqueous layer was extracted with ethyl acetate. The combined organic extracts were washed with water and brine, dried over anhydrous magnesium sulfate, filtered, and the filtrate was concentrated. The residue was purified by high performance liquid chromatography (silica gel, two columns, eluted with 50% ethyl acetate/hexane). The appropriate fractions were collected and evaporated to give 4.6 (31%) of 1-hexyl-5,6,7,8-tetrahydro-5-oxo-2(1H)-quinolinone.